BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: cis-4-Hydroxy-
D-proline in Cosmetic Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-4-Hydroxy-D-proline

Cat. No.: B556123

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Hydroxy-D-proline is a non-proteinogenic amino acid, a stereoisomer of hydroxyproline,
which is a major component of collagen.[1][2] In the cosmetic industry, it is gaining attention for
its potential anti-aging and skin-hydrating properties. It is proposed that cis-4-Hydroxy-D-
proline can support collagen synthesis, improve skin elasticity, and enhance skin hydration,
contributing to a reduction in the appearance of wrinkles.[1][2]

It is crucial to distinguish cis-4-Hydroxy-D-proline from its L-isomer, cis-4-hydroxy-L-proline.
Research has shown that cis-4-hydroxy-L-proline can inhibit collagen production by being
incorporated into procollagen polypeptides, preventing them from folding into a stable triple-
helical conformation. This leads to their degradation and a reduction in extracellular collagen
deposition. The distinct stereochemistry of cis-4-Hydroxy-D-proline is believed to be key to its
potential beneficial effects in cosmetic applications.

These application notes provide an overview of the potential applications of cis-4-Hydroxy-D-
proline in cosmetic formulations, along with detailed protocols for its evaluation and use.

Data Presentation

Table 1: Physical and Chemical Properties of cis-4-Hydroxy-D-proline

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b556123?utm_src=pdf-interest
https://www.benchchem.com/product/b556123?utm_src=pdf-body
https://www.chemimpex.com/products/07214
https://www.nbinno.com/article/pharmaceutical-intermediates/the-growing-importance-of-amino-acid-derivatives-in-the-cosmetic-industry-rl
https://www.benchchem.com/product/b556123?utm_src=pdf-body
https://www.benchchem.com/product/b556123?utm_src=pdf-body
https://www.chemimpex.com/products/07214
https://www.nbinno.com/article/pharmaceutical-intermediates/the-growing-importance-of-amino-acid-derivatives-in-the-cosmetic-industry-rl
https://www.benchchem.com/product/b556123?utm_src=pdf-body
https://www.benchchem.com/product/b556123?utm_src=pdf-body
https://www.benchchem.com/product/b556123?utm_src=pdf-body
https://www.benchchem.com/product/b556123?utm_src=pdf-body
https://www.benchchem.com/product/b556123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference(s)
CAS Number 2584-71-6 [31[4]
Molecular Formula CsHoNO3 [31[4]
Molecular Weight 131.13 g/mol [31[4]
Appearance White to off-white crystalline 3]
powder

Solubility Soluble in water [5][6]

Purity (Cosmetic Grade) >98% [7]

Storage Store in a cool, dry, dark place. [8]

Note: The efficacy of cis-4-Hydroxy-D-proline in cosmetic formulations is an area of ongoing

research, and the following data on its biological effects are based on proposed mechanisms

and require further clinical validation.

Table 2: Proposed Cosmetic Benefits and Mechanisms of Action

Proposed Benefit

Proposed Mechanism of Action

Anti-aging (Wrinkle Reduction)

May support the synthesis of collagen in dermal
fibroblasts, improving skin structure and
firmness.

Skin Hydration

May enhance the skin's natural moisturizing
factors and support the synthesis of hyaluronic

acid in keratinocytes.

Improved Skin Elasticity

By potentially boosting collagen levels, it may
help to improve the skin's ability to stretch and

recoil.

Signaling Pathways
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The development of anti-aging cosmetic ingredients often involves targeting key signaling
pathways in the skin that regulate extracellular matrix production and cellular homeostasis.
While the direct effects of cis-4-Hydroxy-D-proline on these pathways are not yet fully
elucidated, the following are relevant to its proposed mechanisms of action.
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TGF-f3 signaling pathway in dermal fibroblasts.
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Phosphorylates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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